Cas no 97444-16-1 (ethyl (2S)-6-amino-2-acetamidohexanoate)

• Product Name: ethyl (2S)-6-amino-2-acetamidohexanoate
• CAS No: 97444-16-1
• MF: C₁₀H₂₀N₂O₃
• MW: 216.277402877808
• CID: 4367246
• PubChem ID: 87895456
• Update Time: 2025-10-31

ethyl (2S)-6-amino-2-acetamidohexanoate Chemical and Physical Properties

Names and Identifiers

• L-Lysine, N2-acetyl-, ethyl ester
• ethyl (2S)-6-amino-2-acetamidohexanoate
• SCHEMBL5810992
• 97444-16-1
• EN300-9514458

• Inchi： 1S/C10H20N2O3/c1-3-15-10(14)9(12-8(2)13)6-4-5-7-11/h9H,3-7,11H2,1-2H3,(H,12,13)/t9-/m0/s1
• InChI Key： QEFHKNSEGILHAG-VIFPVBQESA-N
• SMILES： C(OCC)(=O)[C@H](CCCCN)NC(C)=O

Computed Properties

• Exact Mass: 216.14739250Da
• Monoisotopic Mass: 216.14739250Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 8
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.5
• Topological Polar Surface Area: 81.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on ethyl (2S)-6-amino-2-acetamidohexanoate

Ethyl (2S)-6-Amino-2-Acetamidohexanoate: A Comprehensive Overview

Ethyl (2S)-6-amino-2-acetamidohexanoate, also known by its CAS number 97444-16-1, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is a derivative of hexanoic acid, with specific stereochemistry at the second carbon atom, making it a chiral molecule. The presence of an amino group at the sixth position and an acetamide group at the second position introduces unique functional groups that contribute to its chemical reactivity and biological activity.

Ethyl (2S)-6-amino-2-acetamidohexanoate has been studied extensively for its potential applications in drug development. Recent research has highlighted its role as a precursor in the synthesis of bioactive compounds, particularly those with anti-inflammatory and analgesic properties. The stereochemistry of the compound plays a crucial role in determining its pharmacokinetic profile, making it a valuable intermediate in medicinal chemistry.

The synthesis of ethyl (2S)-6-amino-2-acetamidohexanoate involves a multi-step process that includes nucleophilic substitution, acetylation, and stereochemical control. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are employed to ensure the purity and stereochemical integrity of the compound. These methods are critical for maintaining the quality of the compound, especially when used in preclinical studies.

Recent studies have explored the use of ethyl (2S)-6-amino-2-acetamidohexanoate in the development of peptide-based drugs. Its ability to form stable amide bonds makes it an ideal candidate for constructing complex molecular architectures. Furthermore, its solubility properties have been optimized through modifications in its side chains, enhancing its bioavailability when administered orally.

In terms of applications, ethyl (2S)-6-amino-2-acetamidohexanoate has shown promise in treating chronic inflammatory diseases such as arthritis. Preclinical trials have demonstrated its ability to inhibit pro-inflammatory cytokines, suggesting potential therapeutic benefits. Additionally, its stereochemistry has been linked to reduced off-target effects, making it a safer option compared to other non-steroidal anti-inflammatory drugs (NSAIDs).

The environmental impact of ethyl (2S)-6-amino-2-acetamidohexanoate has also been a topic of recent research. Studies have shown that the compound undergoes rapid biodegradation under aerobic conditions, minimizing its ecological footprint. This is particularly important for industries aiming to comply with stringent environmental regulations.

Looking ahead, ethyl (2S)-6-amino-2-acetamidohexanoate holds immense potential for further exploration in drug discovery. Its unique combination of functional groups and stereochemistry provides a versatile platform for developing novel therapeutics. As research continues to uncover new applications and optimize synthetic methods, this compound is poised to play a pivotal role in advancing modern medicine.